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Compound of Interest

Compound Name: Dregeoside Aal

Cat. No.: B1159717

A comprehensive review of publicly available scientific literature reveals a significant knowledge
gap regarding the cross-resistance profile of Dregeoside Aal, a natural product isolated from
the plant Dregea volubilis. Despite the keen interest in natural compounds for novel therapeutic
development, experimental data on the efficacy of Dregeoside Aal against drug-resistant cell
lines or its potential to induce cross-resistance to other agents remains unpublished.

Currently, information on Dregeoside Aal is limited to its identification as a constituent of
Dregea volubilis. There are no detailed studies available that investigate its mechanism of
action, cytotoxic properties against cancer cell lines, or its performance in the face of
established drug resistance mechanisms.

For researchers, scientists, and drug development professionals, this lack of data presents
both a challenge and an opportunity. The absence of a cross-resistance profile for Dregeoside
Aal means that its potential as a novel therapeutic agent, particularly for treating multidrug-
resistant cancers, is entirely unexplored.

The Path Forward: Establishing a Cross-Resistance
Profile

To address this critical gap in knowledge, a systematic investigation into the cross-resistance
profile of Dregeoside Aal would be required. A standard experimental workflow to achieve this
would involve several key stages:
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 To cite this document: BenchChem. [Dregeoside Aal: Uncharted Territory in Cross-
Resistance Profiles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1159717#cross-resistance-profile-of-dregeoside-aal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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